11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-ol, 5,6-dihydro-, hydrochloride

• CAS No.: 31771-05-8
• Molecular Formula: C14H14ClNO
• Molecular Weight: 247.72 g/mol
• IUPAC Name: 5-azatricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-ol;hydrochloride
• InChI: InChI=1S/C14H13NO.ClH/c16-14-12-4-2-1-3-10(12)5-6-11-7-8-15-9-13(11)14;/h1-4,7-9,14,16H,5-6H2;1H
• InChI Key: XFUAUNXVZYEABH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(C3=C1C=CN=C3)O.Cl

Description

11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-ol, 5,6-dihydro-, hydrochloride is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-ol, 5,6-dihydro-, hydrochloride typically involves multiple steps. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as recrystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-ol, 5,6-dihydro-, hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxygenated derivatives, while reduction may produce various reduced forms of the compound .

Scientific Research Applications

11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-ol, 5,6-dihydro-, hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the development of new materials and as a reagent in various industrial processes

Mechanism of Action

The mechanism of action of 11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-ol, 5,6-dihydro-, hydrochloride involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 11H-Benzo(5,6)cyclohepta(1,2-c)pyridin-11-ol, 5,6-dihydro-, hydrochloride include:

• 4,8-Dichloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
• 8-Chloro-5,6-dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one .

Uniqueness

What sets this compound apart is its unique structure, which allows for specific interactions and reactions that may not be possible with other similar compounds. This uniqueness makes it a valuable compound for research and industrial applications .